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Introduction
Organotin compounds, such as tributyltin (TBT) and triphenyltin (TPT), have historically been

used as effective biocides in antifouling paints to prevent the growth of marine organisms on

ship hulls.[1] However, their high toxicity to non-target marine life has led to strict regulations

and a ban on their use in many regions.[2][3] Accurate measurement of the leaching rate of

these compounds from coated surfaces is crucial for environmental risk assessment,

developing safer alternatives, and ensuring compliance with regulatory standards. This

application note provides detailed protocols for determining the organotin leaching rate from

antifouling coatings, based on established standard methods.

Principle of Measurement
The fundamental principle behind measuring the leaching rate involves exposing a coated

surface to a known volume of artificial seawater for a specified period under controlled

conditions. The concentration of the leached organotin compound in the seawater is then

determined using sensitive analytical techniques. The leaching rate is subsequently calculated

and typically expressed in micrograms of organotin leached per square centimeter of the

coated surface per day (µg/cm²/day).
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Data Presentation
The following table summarizes typical leaching rates of organotins from different types of

antifouling coatings, as reported in various studies. These values are intended for comparative

purposes; actual leaching rates can vary depending on the specific paint formulation,

environmental conditions, and age of the coating.

Antifouling Paint
Type

Organotin
Compound

Leaching Rate
(µg/cm²/day)

Test
Method/Conditions

Self-Polishing

Copolymer (SPC)
Tributyltin (TBT) 1 - 3 (steady state)

ASTM/EPA rotating

cylinder method[4][5]

Self-Polishing

Copolymer (SPC)
Tributyltin (TBT) 1 - 2 (steady state)

Bubbling method in

natural seawater[4]

Free-Association Tributyltin (TBT)
Initial release is rapid

and declines steadily

General

characteristic[6]

Generic Antifouling

Paint
Triphenyltin (TPT) 0.5 - 15 (initial)

Immersion test in

natural seawater[4]

Generic Antifouling

Paint
Triphenyltin (TPT)

0.8 - 1.8 (after 18

months)

Immersion test in

natural seawater[4][5]

Experimental Protocols
This section details the methodologies for key experiments involved in measuring organotin

leaching rates, primarily based on the rotating cylinder methods described in ASTM D5108 and

ISO 15181 standards.[2][7]

Protocol 1: Preparation of Coated Test Cylinders
Cylinder Preparation: Use inert cylinders (e.g., polycarbonate) of a standardized diameter

(e.g., 64 ± 5 mm).[2] Clean the cylinders thoroughly and lightly abrade the surface to be

painted to ensure proper adhesion.

Coating Application: Apply the antifouling paint to a defined surface area of the cylinder

according to the manufacturer's instructions. Ensure a uniform and specified dry film
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thickness.

Curing: Allow the paint to cure completely under controlled conditions of temperature and

humidity as specified by the paint manufacturer.

Protocol 2: Leaching Rate Measurement (Rotating
Cylinder Method)
This protocol is a generalized procedure based on ASTM D5108 and ISO 15181.

Apparatus Setup:

Holding Tank: A large tank with flowing, temperature- and pH-controlled artificial seawater.

Measuring Container: A smaller, sealed container of a known volume (e.g., 1.8 - 2.2 liters)

designed to hold a single test cylinder.[2]

Rotating Device: A mechanism to rotate the test cylinders at a constant speed (e.g., 60 ± 5

rpm) within the measuring container.[2]

Pre-leaching/Conditioning: Immerse the coated cylinders in the holding tank for an initial

conditioning period to allow the initial, often rapid, release of biocides to stabilize.

Leaching Measurement:

At specified time intervals (e.g., 1, 3, 7, 14, 21, 28, 35, and 45 days), transfer each test

cylinder from the holding tank to an individual measuring container filled with a precise

volume of fresh artificial seawater.[2]

Rotate the cylinder in the measuring container at a constant speed (e.g., 60 rpm) for a

defined period (e.g., 1 hour).[2]

After the rotation period, remove the cylinder and return it to the holding tank.

Collect a water sample from the measuring container for organotin analysis.

Calculation of Leaching Rate: The leaching rate (R) is calculated using the following formula:
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R = (C × V) / (A × T)

Where:

C = Concentration of organotin in the water sample (µg/L)

V = Volume of the measuring container (L)

A = Painted surface area of the cylinder (cm²)

T = Duration of rotation in the measuring container (days)

Protocol 3: Analysis of Organotins in Seawater
Method A: Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation (Derivatization and Extraction):

To a known volume of the seawater sample, add a suitable internal standard.

Adjust the pH of the sample to approximately 5.

Add a derivatizing agent, such as sodium tetraethylborate, to convert the ionic organotin

species into volatile tetraalkyltin derivatives.

Extract the derivatized organotins into an organic solvent (e.g., hexane or pentane).

Concentrate the organic extract to a small volume.

GC-MS Analysis:

Inject a small volume of the concentrated extract into the GC-MS system.

Separate the different organotin compounds on a suitable capillary column.

Detect and quantify the compounds using a mass spectrometer operating in selected ion

monitoring (SIM) mode for high sensitivity and specificity.

Method B: Graphite Furnace Atomic Absorption Spectrophotometry (GF-AAS)
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Sample Preparation (Extraction):

Acidify the seawater sample.

Extract the organotin compounds into an organic solvent.

Back-extract the organotins into an acidic aqueous solution.

GF-AAS Analysis:

Inject a small volume of the acidic extract into the graphite furnace of the AAS.

The sample is subjected to a temperature program to dry, ash, and atomize the sample.

Measure the absorbance of light by the tin atoms at a specific wavelength, which is

proportional to the concentration of tin in the sample.

Mandatory Visualizations
The following diagrams illustrate the key workflows and relationships in the process of

measuring organotin leaching rates.
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Antifouling Paint Types

Leaching Mechanisms

Self-Polishing
Copolymer (SPC) Controlled hydrolysis of

polymer backbone releases
biocide at a steady rate.

Ablative
Paint film slowly erodes,

continuously exposing fresh
biocide.

Free Association
(Conventional)

Biocide diffuses through a
porous paint matrix. Rate

decreases over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Measuring the Leaching Rate of
Organotins from Antifouling Coatings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591291#measuring-the-leaching-rate-of-organotins-
from-antifouling-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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